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Compound of Interest

Compound Name: Diethyldifluorosilane

Cat. No.: B15257199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyldifluorosilane, with the IUPAC name diethyl(difluoro)silane, is an organosilicon

compound of interest in various fields of chemical research and material science.[1] Its unique

properties, stemming from the presence of both ethyl and fluoro groups attached to a central

silicon atom, make it a valuable precursor and building block in organic and inorganic

synthesis. This guide provides a comprehensive overview of its chemical and physical

properties, synthesis, reactivity, and safety considerations, tailored for a technical audience.

Chemical and Physical Properties
Diethyldifluorosilane is a colorless liquid at room temperature. A summary of its key physical

and chemical properties is presented in Table 1. While specific experimental values for some

properties are not readily available in the public domain, computed values and data for related

compounds provide a reliable estimation.

Table 1: Physical and Chemical Properties of Diethyldifluorosilane
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Property Value

IUPAC Name diethyl(difluoro)silane

CAS Number 358-06-5

Molecular Formula C4H10F2Si

Molecular Weight 124.20 g/mol

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Synthesis of Diethyldifluorosilane
The primary synthetic route to diethyldifluorosilane involves the fluorination of

diethyldichlorosilane. This is typically achieved through a halogen exchange reaction, often

employing a fluorinating agent such as antimony trifluoride (SbF₃), a method generally known

as the Swarts reaction.

Experimental Protocol: Synthesis via Fluorination
This protocol is a representative procedure based on established methods for the synthesis of

fluorosilanes.

Materials:

Diethyldichlorosilane ((C₂H₅)₂SiCl₂)

Antimony trifluoride (SbF₃)

Anhydrous, inert solvent (e.g., hexane or toluene)

Inert gas (e.g., argon or nitrogen)

Procedure:
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A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser with a drying tube, and an addition funnel is charged with a suspension of

antimony trifluoride in an anhydrous, inert solvent under an inert atmosphere.

Diethyldichlorosilane is added dropwise to the stirred suspension at room temperature.

Following the addition, the reaction mixture is gently heated to reflux to drive the reaction to

completion. The progress of the reaction can be monitored by gas chromatography (GC) or

¹⁹F NMR spectroscopy.

Upon completion, the reaction mixture is cooled to room temperature. The solid antimony

salts are removed by filtration under an inert atmosphere.

The filtrate, containing the desired diethyldifluorosilane, is then purified by fractional

distillation to yield the pure product.

Diethyldichlorosilane
((C₂H₅)₂SiCl₂)

Diethyldifluorosilane
((C₂H₅)₂SiF₂)

 Fluorination

Antimony Trifluoride
(SbF₃)

Heat

Click to download full resolution via product page

Caption: Synthesis of Diethyldifluorosilane via fluorination.

Chemical Reactivity
The reactivity of diethyldifluorosilane is primarily governed by the polarized silicon-fluorine

bonds. The silicon atom is electrophilic and susceptible to nucleophilic attack.

Hydrolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15257199?utm_src=pdf-body
https://www.benchchem.com/product/b15257199?utm_src=pdf-body-img
https://www.benchchem.com/product/b15257199?utm_src=pdf-body
https://www.benchchem.com/product/b15257199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15257199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Like other halosilanes, diethyldifluorosilane is sensitive to moisture and undergoes

hydrolysis. The reaction proceeds by nucleophilic attack of water on the silicon atom, leading to

the displacement of fluoride ions and the formation of silanols, which can then condense to

form siloxanes. The overall reaction pathway is depicted in the diagram below. The hydrolysis

of fluorosilanes can be influenced by the presence of acids or bases.

Experimental Protocol: Hydrolysis of
Diethyldifluorosilane
This protocol outlines a general procedure for the controlled hydrolysis of

diethyldifluorosilane.

Materials:

Diethyldifluorosilane ((C₂H₅)₂SiF₂)

A suitable solvent (e.g., acetone, tetrahydrofuran)

Water

A weak base (e.g., pyridine, triethylamine) to neutralize the hydrofluoric acid byproduct.

Procedure:

Diethyldifluorosilane is dissolved in a suitable solvent in a reaction vessel under an inert

atmosphere.

A stoichiometric amount of water, optionally in the presence of a weak base, is added slowly

to the solution with stirring.

The reaction is typically exothermic and may require cooling to maintain a controlled

temperature.

The progress of the hydrolysis can be monitored by observing the disappearance of the

starting material using techniques such as GC or NMR spectroscopy.
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Upon completion, the reaction mixture is worked up to isolate the resulting diethylsilanediol

or the corresponding condensation products (siloxanes). This may involve extraction and

solvent removal.

Diethyldifluorosilane
((C₂H₅)₂SiF₂)

Diethylsilanediol
((C₂H₅)₂Si(OH)₂)

 Hydrolysis

Polydiethylsiloxane
[-(C₂H₅)₂SiO-]

 Condensation
+ 2 H₂O

- H₂O (Condensation)

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Diethyldifluorosilane.

Applications in Research and Industry
Diethyldifluorosilane serves as a precursor in the synthesis of various organosilicon

compounds. Its application in Chemical Vapor Deposition (CVD) processes is of particular

interest for the creation of silicon-containing thin films with specific dielectric and barrier

properties, which are valuable in the microelectronics industry.

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for diethyldifluorosilane is not

widely available, data from structurally related compounds, such as flammable and corrosive

organosilanes, should be used to inform handling procedures.[2][3]

Table 2: GHS Hazard and Precautionary Statements (Inferred from Related Compounds)
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Category Code Statement

Hazard H225
Highly flammable liquid and

vapor.

H314
Causes severe skin burns and

eye damage.

H332 Harmful if inhaled.

Precautionary P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

Handling Recommendations:

Work in a well-ventilated fume hood.

Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

Ground all equipment to prevent static discharge.
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Keep away from sources of ignition.

Store in a cool, dry place away from moisture and incompatible materials.

Chemical Compatibility:

Incompatible with: Water, strong oxidizing agents, strong acids, and strong bases.

Reacts with water and moisture to produce corrosive hydrofluoric acid.

Conclusion
Diethyldifluorosilane is a reactive organosilicon compound with significant potential in

synthetic chemistry and materials science. Understanding its properties, synthesis, and

reactivity is crucial for its safe and effective use in research and development. The

experimental protocols and safety information provided in this guide are intended to serve as a

valuable resource for professionals working with this and related compounds. As with all

reactive chemicals, it is imperative to consult all available safety literature and perform a

thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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